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Compound of Interest

Compound Name:
1-Benzyl-piperidine-2-

carbaldehyde

CAS No.: 157634-01-0

Cat. No.: B173343

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physical properties, synthesis, and

characterization of 1-Benzyl-piperidine-2-carbaldehyde. Designed for professionals in

chemical research and drug development, this document synthesizes technical data with

practical insights into the compound's handling and application.

Introduction and Compound Identity
1-Benzyl-piperidine-2-carbaldehyde, also known by synonyms such as 1-(Phenylmethyl)-2-

piperidinecarboxaldehyde, is a heterocyclic aldehyde. Its structure, featuring a benzyl group

attached to the nitrogen of a piperidine ring which is substituted with a formyl group at the 2-

position, makes it a valuable chiral building block in organic synthesis. Its applications include

the synthesis of more complex molecules, such as those investigated for potential therapeutic

activities.
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Molecular Formula: C₁₃H₁₇NO[1]

Molecular Weight: 203.28 g/mol [1][2]

CAS Number: 101830-22-6 (for the racemate)

Physicochemical Properties
The physical state and solubility of a compound are critical for its handling, reaction setup, and

purification. 1-Benzyl-piperidine-2-carbaldehyde is typically a liquid at room temperature. A

summary of its key physical properties is presented below.

Property Value Source(s)

Appearance
Clear colorless to pale yellow

liquid
[3]

Molecular Weight 203.28 g/mol [1][2]

Density 1.026 g/mL at 25 °C [2][3][4]

Boiling Point 315.4 °C at 760 mmHg [2][3][4]

Flash Point >110 °C (>230 °F) [2][4]

Refractive Index (n20/D) 1.537 [2][3][4]

Solubility

Slightly soluble in Acetone,

Chloroform, Dichloromethane,

DMSO

[3][4]

Synthesis and Mechanistic Considerations
The synthesis of 1-Benzyl-piperidine-2-carbaldehyde is most commonly achieved through

the selective oxidation of the corresponding primary alcohol, (1-benzylpiperidin-2-yl)methanol.

The choice of oxidizing agent is critical to prevent over-oxidation to the carboxylic acid, a

common side reaction with less selective reagents.[5][6] Two prevalent, mild, and high-yielding

methods are the Swern oxidation and the Dess-Martin periodinane (DMP) oxidation.
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Swern Oxidation: This method utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride

at very low temperatures (-78 °C).[7] The low temperature is crucial to control the exothermic

reaction and prevent the decomposition of the activated DMSO species.[7] Triethylamine, a

non-nucleophilic base, is then added to facilitate the final elimination step that forms the

aldehyde. This method is favored for its high yields and compatibility with a wide range of

functional groups, though it requires cryogenic conditions and produces the malodorous

byproduct dimethyl sulfide.[7]

Dess-Martin Periodinane (DMP) Oxidation: This reaction employs a hypervalent iodine

reagent (DMP) in a chlorinated solvent like dichloromethane.[8] A key advantage is its

operational simplicity, as it can be run at room temperature, avoiding the need for specialized

cooling equipment.[8][9] DMP is known for its high selectivity and rapid reaction times.[6][8]

However, the reagent is expensive and potentially explosive under shock, requiring careful

handling.[9]

Experimental Workflow: Swern Oxidation
The following diagram illustrates a typical workflow for the synthesis and purification of 1-
Benzyl-piperidine-2-carbaldehyde via Swern oxidation.
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Reagent Preparation

Reaction

Work-up & Purification

Final Product

1. Prepare DMSO in CH2Cl2

3. Cool DMSO solution to -78°C

2. Prepare Oxalyl Chloride in CH2Cl2

4. Add Oxalyl Chloride (activates DMSO)

Slow addition

5. Add (1-benzylpiperidin-2-yl)methanol

Stir ~15 min

6. Add Triethylamine (TEA)

Stir ~15 min

7. Warm to Room Temperature

Stir ~30 min at -78°C

8. Quench with Water

9. Extract with CH2Cl2

10. Wash Organic Layer (aq. HCl, aq. NaHCO3, Brine)

11. Dry (Na2SO4) & Filter

12. Concentrate in vacuo

13. Purify (e.g., Column Chromatography)

1-Benzyl-piperidine-2-carbaldehyde

Click to download full resolution via product page

Caption: Swern Oxidation Workflow for Aldehyde Synthesis.
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Detailed Protocol: Swern Oxidation
This protocol is adapted from established procedures for Swern oxidations.[3][10][11]

Preparation: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g.,

Nitrogen or Argon), add anhydrous dichloromethane (CH₂Cl₂). Cool the flask to -78 °C using

a dry ice/acetone bath.

Activation: To the cold CH₂Cl₂, add anhydrous dimethyl sulfoxide (DMSO) (2.2 equivalents)

via syringe. Then, add oxalyl chloride (1.5 equivalents) dropwise, ensuring the internal

temperature does not rise significantly. Stir the resulting mixture for 15 minutes.

Alcohol Addition: Slowly add a solution of (1-benzylpiperidin-2-yl)methanol (1.0 equivalent) in

a small amount of anhydrous CH₂Cl₂. Stir the reaction for 30-45 minutes at -78 °C.

Elimination: Add triethylamine (TEA) (5.0 equivalents) dropwise. The mixture may become

thick. Continue stirring at -78 °C for 30 minutes.

Warming & Quenching: Remove the cooling bath and allow the reaction to warm to room

temperature over approximately 45 minutes. Quench the reaction by adding water.

Extraction and Wash: Transfer the mixture to a separatory funnel. Separate the layers and

extract the aqueous layer with CH₂Cl₂. Combine the organic layers and wash sequentially

with a dilute HCl solution (e.g., 1% HCl), saturated aqueous sodium bicarbonate (NaHCO₃)

solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate under reduced pressure to yield the crude product.

Purification: The crude aldehyde can be purified by vacuum distillation or silica gel column

chromatography to yield the final product.

Spectroscopic and Analytical Characterization
To confirm the identity and purity of the synthesized 1-Benzyl-piperidine-2-carbaldehyde,

several analytical techniques are employed.
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¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is the primary tool for

structural confirmation. Key expected signals include:

A singlet for the aldehydic proton (-CHO) around δ 9.5-9.7 ppm.

A multiplet for the aromatic protons of the benzyl group around δ 7.2-7.4 ppm.[12]

A singlet for the benzylic methylene protons (-CH₂-Ph) around δ 3.5 ppm.[12]

A series of multiplets for the piperidine ring protons.[12]

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will show a

characteristic peak for the aldehyde carbonyl carbon in the downfield region, typically around

δ 200 ppm.[11]

IR (Infrared) Spectroscopy: IR spectroscopy is used to identify key functional groups. A

strong absorption band around 1720-1740 cm⁻¹ is indicative of the C=O stretch of the

aldehyde.

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the

compound. The expected molecular ion peak [M]+ would correspond to its molecular weight

of 203.28.

Handling, Storage, and Safety
Proper handling and storage are essential due to the compound's reactivity and potential

hazards.

Safety Precautions: 1-Benzyl-piperidine-2-carbaldehyde is classified as toxic if swallowed

and can cause serious eye damage.[1][2] Appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat, must be worn.[4] Work should be conducted

in a well-ventilated fume hood.

Storage Conditions: The compound is noted to be air-sensitive.[3][13] It should be stored in a

tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) and refrigerated

to minimize degradation.[3][13]
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Stability: Aldehydes are susceptible to oxidation, which can convert them into carboxylic

acids over time, especially when exposed to air. Proper inert atmosphere storage is the most

effective way to ensure long-term stability and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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